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Compound of Interest

Compound Name: 4-Nitroimidazole

Cat. No.: B141265 Get Quote

This guide provides comprehensive safety and handling information for 4-nitroimidazole (CAS

No: 3034-38-6), intended for researchers, scientists, and professionals in drug development.[1]

It covers hazard identification, protective measures, emergency procedures, and proper

disposal, ensuring safe laboratory practices.

Hazard Identification and Classification
4-Nitroimidazole is classified as a hazardous chemical.[1] It is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1][2] Some data also

suggests it may be harmful in contact with skin or if inhaled and is suspected of causing

genetic defects.[2][3]

GHS Classification:

Pictogram: GHS07 (Exclamation mark)[4]

Signal Word: Warning[3][4]

Hazard Statements:

H302: Harmful if swallowed.[2][3][4][5][6]

H315: Causes skin irritation.[2][3][6]

H319: Causes serious eye irritation.[2][3][6]
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H335: May cause respiratory irritation.[2][3]

H341: Suspected of causing genetic defects.[3]

Precautionary Statements: A series of precautionary statements are associated with handling

4-nitroimidazole, including the need for obtaining special instructions before use, avoiding

breathing dust, and wearing protective gear.[3] Key statements include P280 (wear protective

gloves/clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes), and P405 (Store locked up).[3]

Toxicological and Physical Data
Understanding the toxicological and physical properties of 4-nitroimidazole is critical for a

thorough risk assessment.
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Quantitative Data Summary

Toxicological Data

Acute Oral Toxicity (LD50) Rat: 600 mg/kg[3]

Skin Corrosion/Irritation
Rabbit: No skin irritation (based on one external

MSDS)[3]

Causes skin irritation (GHS Classification)[1][2]

Serious Eye Damage/Irritation
Causes serious eye irritation (GHS

Classification)[1][2]

Germ Cell Mutagenicity Suspected of causing genetic defects[3]

Physical and Chemical Properties

Appearance Light yellow powder[3] or powder[4]

Molecular Formula C3H3N3O2[1][3]

Molecular Weight 113.07 g/mol [3] or 113.08 g/mol [1]

Melting Point 303 °C (decomposes)[1][3][4]

Flash Point 200 °C / 392 °F (closed cup)[1][3]

Solubility in Water 0.40 g/L[3]

Storage Class 11: Combustible Solids[3]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. Always consult a

physician and show them the material safety data sheet.[3]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

consult a physician.[1][3]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove all contaminated clothing and

shoes. Consult a physician.[1][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[1]

[3]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a

physician or poison control center.[1][3] Do not

induce vomiting.[7]

Fire-Fighting and Accidental Release Measures
Proper procedures must be followed to mitigate risks from fire or accidental spills.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3]

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides

and nitrogen oxides (NOx) can be produced.[1][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Accidental Release Measures:
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Personal Precautions: Use personal protective equipment (PPE). Avoid dust formation and

breathing vapors, mist, gas, or dust. Ensure adequate ventilation and evacuate personnel to

safe areas.[3]

Environmental Precautions: Prevent the product from entering drains.[3] Discharge into the

environment must be avoided.[3]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

the material and shovel it into suitable, closed containers for disposal.[1][3]

Handling, Storage, and Disposal
Adherence to proper handling, storage, and disposal protocols is essential for laboratory safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area, preferably in a certified chemical fume hood, and ensure

eyewash stations and safety showers are nearby.[1][8]

Wash hands thoroughly before breaks and at the end of the workday.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Store locked up.[1][3]

Incompatible materials include strong oxidizing agents.[1]

Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]
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The material may be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Dispose of unused product and contaminated packaging in the same manner.[3] All disposal

practices must be in accordance with local, regional, and national regulations.[3][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure.

PPE Summary

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166 (EU) or NIOSH (US)

approved standards.[1][3]

Skin Protection

Handle with chemical-resistant gloves (e.g.,

Nitrile or Neoprene). Wear appropriate

protective clothing to prevent skin exposure.[1]

[3][8]

Respiratory Protection

If engineering controls are insufficient, use a

NIOSH-approved N95 type dust mask or a full-

face respirator.[8]

Hygiene Measures
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.[3][8]

Experimental Protocols
Detailed methodologies for safety-related procedures are critical for ensuring reproducible and

safe outcomes. The following protocol outlines a standard response to an accidental spill.

Protocol for Small-Scale Spill Response:

Immediate Action: Alert personnel in the immediate area and evacuate if necessary. Ensure

the area is well-ventilated.
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Don PPE: Before cleanup, don the required personal protective equipment: chemical-

resistant gloves, safety goggles with side shields, a lab coat, and a NIOSH-approved

respirator.[8]

Containment: Prevent the spread of the dust. Do not use methods that generate airborne

dust.

Cleanup: Gently sweep up the spilled solid material using a brush and dustpan.[3] Place the

collected material into a suitable, labeled, and closed container for hazardous waste

disposal.[3]

Decontamination: Clean the spill area with a damp cloth or paper towel. Place all

contaminated cleaning materials into the hazardous waste container.

Disposal: Dispose of the sealed waste container according to institutional and local

hazardous waste regulations.[3][5]

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.[9]

Visualized Workflows and Relationships
Diagrams can clarify complex procedures and relationships, enhancing safety comprehension.
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Caption: Workflow for handling a 4-nitroimidazole spill.
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Routes of Exposure Required Personal Protective Equipment

Inhalation (Dust/Aerosol) NIOSH-Approved Respirator
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Caption: Relationship between exposure routes and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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